Cas no 374706-42-0 (ethyl 4-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)aminobenzoate)

• Product Name: ethyl 4-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)aminobenzoate
• CAS No: 374706-42-0
• MF: C₁₉H₁₉NO₆
• MW: 357.357265710831
• CID: 3142662
• PubChem ID: 3520843
• Update Time: 2025-06-08

ethyl 4-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-((4,5-dimethoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)amino)benzoate
• ethyl 4-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)aminobenzoate
• AKOS002221767
• VU0507339-1
• SR-01000917521
• F3004-0233
• ethyl 4-[(4,5-dimethoxy-3-oxo-1H-2-benzofuran-1-yl)amino]benzoate
• Z111760886
• SR-01000917521-1
• AKOS016159581
• 374706-42-0
• ethyl 4-[(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoate
• STL524985

• Inchi： 1S/C19H19NO6/c1-4-25-18(21)11-5-7-12(8-6-11)20-17-13-9-10-14(23-2)16(24-3)15(13)19(22)26-17/h5-10,17,20H,4H2,1-3H3
• InChI Key： ZTHPFQZSICJSBX-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C=CC=2C1NC1C=CC(C(=O)OCC)=CC=1)OC)OC)=O

Computed Properties

• Exact Mass: 357.12123733Da
• Monoisotopic Mass: 357.12123733Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on ethyl 4-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)aminobenzoate

Ethyl 4-(4,5-Dimethoxy-3-Oxo-1,3-Dihydro-2-Benzofuran-1-Yl)Aminobenzoate: A Comprehensive Overview

Ethyl 4-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)aminobenzoate (CAS No. 374706-42-0) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of benzofurans, which are known for their versatile properties and potential in drug discovery and material science. The molecule's structure features a benzofuran ring system with substituents that confer specific functional properties, making it a subject of interest in both academic and commercial research.

The benzofuran moiety in ethyl 4-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)aminobenzoate plays a crucial role in its chemical behavior. Benzofurans are aromatic heterocycles that exhibit interesting electronic properties due to the conjugation between the oxygen atom and the aromatic ring. The presence of methoxy groups at positions 4 and 5 further enhances the compound's stability and reactivity. Recent studies have highlighted the potential of such substituted benzofurans in acting as precursors for advanced materials, such as organic semiconductors and optoelectronic devices.

One of the key areas of research involving ethyl 4-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yli)aminobenzoate is its application in drug development. The compound's structure suggests that it could serve as a lead molecule for designing bioactive agents targeting specific cellular pathways. For instance, its ability to interact with enzymes involved in signal transduction pathways makes it a promising candidate for anti-inflammatory and anticancer therapies. Researchers have also explored its potential as a modulator of ion channels, which could be beneficial in treating neurological disorders.

Another significant aspect of this compound is its role in material science. The benzofuran framework is known to exhibit excellent photoluminescent properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and sensors. Recent advancements in synthetic methodologies have enabled the precise control of substituents on the benzofuran ring, allowing for tailored optical and electronic properties. Ethyl 4-(4,5-dimethoxy-3-oxyo...